4-(2-chlorophenyl)-1-(4-fluorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione

• Molecular Formula: C23H21ClFNO2
• Molecular Weight: 397.9 g/mol
• IUPAC Name: 4-(2-chlorophenyl)-1-(4-fluorophenyl)-7,7-dimethyl-3,4,6,8-tetrahydroquinoline-2,5-dione
• InChI: InChI=1S/C23H21ClFNO2/c1-23(2)12-19-22(20(27)13-23)17(16-5-3-4-6-18(16)24)11-21(28)26(19)15-9-7-14(25)8-10-15/h3-10,17H,11-13H2,1-2H3
• InChI Key: IKEMJRSYRNKBGK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(CC(=O)N2C3=CC=C(C=C3)F)C4=CC=CC=C4Cl)C(=O)C1)C

Description

4-(2-CHLOROPHENYL)-1-(4-FLUOROPHENYL)-7,7-DIMETHYL-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE is a complex organic compound with a unique structure that includes both chlorophenyl and fluorophenyl groups

Preparation Methods

The synthesis of 4-(2-CHLOROPHENYL)-1-(4-FLUOROPHENYL)-7,7-DIMETHYL-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE typically involves multiple steps, including the formation of the octahydroquinoline core and the introduction of the chlorophenyl and fluorophenyl groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The chlorophenyl and fluorophenyl groups can participate in substitution reactions, leading to the formation of new derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-(2-CHLOROPHENYL)-1-(4-FLUOROPHENYL)-7,7-DIMETHYL-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential as a therapeutic agent.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Compared to other similar compounds, 4-(2-CHLOROPHENYL)-1-(4-FLUOROPHENYL)-7,7-DIMETHYL-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE stands out due to its unique combination of chlorophenyl and fluorophenyl groups. Similar compounds include:

• 4-(2-Chlorophenyl)-1-(4-methylphenyl)-7,7-dimethyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,5-dione
• 4-(2-Fluorophenyl)-1-(4-chlorophenyl)-7,7-dimethyl-1,2,3,4,5,6,7,8-octahydroquinoline-2,5-dione

These compounds share structural similarities but differ in their specific substituents, leading to variations in their chemical and biological properties.